Cas no 67193-52-6 (1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]-)

1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]- structure
67193-52-6 structure
Product Name:1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]-
CAS No:67193-52-6
MF:C10H2F6N2S2
MW:328.25670003891
CID:388118
PubChem ID:71368633
Update Time:2025-04-19

1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 3,6-bis[(trifluoromethyl)thio]-
    • 3,6-bis(trifluoromethylsulfanyl)benzene-1,2-dicarbonitrile
    • 67193-52-6
    • 3,6-di(trifluoromethylsulfanyl)phthalonitrile
    • 3,6-Bis[(trifluoromethyl)sulfanyl]benzene-1,2-dicarbonitrile
    • DTXSID00791688
    • Inchi: 1S/C10H2F6N2S2/c11-9(12,13)19-7-1-2-8(20-10(14,15)16)6(4-18)5(7)3-17/h1-2H
    • InChI Key: AEMMRVYYHZSKPO-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(=C(C#N)C=1C#N)SC(F)(F)F

Computed Properties

  • Exact Mass: 327.95635939g/mol
  • Monoisotopic Mass: 327.95635939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 98.2Ų
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